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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aerosol 22 is a versatile anionic surfactant, dispersant, and solubilizing agent utilized in a
variety of research and development applications. It is typically supplied as a viscous solution
containing 34-36% active solids in an aqueous-alcoholic solvent. Accurate and consistent
preparation of stock and working solutions is critical for reproducible experimental results. This
document provides a detailed protocol for the preparation, handling, and storage of Aerosol 22
solutions in a laboratory setting.

Quantitative Data Summary

For ease of use and accurate preparation, the key quantitative properties of the commercial
Aerosol 22 solution are summarized in the table below.
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Property Value Notes
Tetrasodium N-(1,2-
Active Ingredient Aerosol 22 dicarboxyethyl)-N-
octadecylsulfosuccinamate
The exact percentage should
) ) ) be confirmed from the
Concentration (as supplied) 34-36% (w/w) solids

manufacturer's certificate of

analysis.

Clear to slightly cloudy, viscous

Appearance o
liquid
Solvent (as supplied) Water and Alcohol
N ) Useful for converting weight to
Specific Gravity ~1.12 g/mL
volume.
pH (as supplied) 7.0-8.0

Experimental Protocols
Materials and Equipment

e Aerosol 22 commercial solution

» Deionized or distilled water (or other appropriate aqueous buffer)

e Volumetric flasks (Class A)

o Graduated cylinders

e Analytical balance

e Magnetic stirrer and stir bars
o Pipettes and sterile tips

e Spatula or glass stirring rod
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o Beakers

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol 1: Preparation of a 10% (w/v) Aerosol 22 Active
Ingredient Stock Solution

This protocol describes the preparation of a stock solution containing 10% (w/v) of the active
Aerosol 22 ingredient. This concentration may need to be adjusted based on specific
experimental requirements.

Step 1: Calculation of Required Commercial Solution Volume

To prepare a stock solution with a specific weight/volume percentage of the active ingredient,
the concentration of the commercial solution must be taken into account.

e Formula:

o Example Calculation for 100 mL of a 10% (w/v) Stock Solution:
o Assuming the commercial solution is 35% (w/w) solids.
o Volume of Commercial Solution (mL) = (100 mL x 0.10) / (0.35 x 1.12 g/mL)
o Volume of Commercial Solution (mL) = 25.5 mL

Step 2: Weighing the Commercial Solution (Recommended for Accuracy)

Due to the viscosity of Aerosol 22, accurately measuring by volume can be challenging. For
higher precision, it is recommended to weigh the required amount of the commercial solution.

e Formula:
o Example Calculation:
o Mass of Commercial Solution (g) = 25.5 mL x 1.12 g/mL

o Mass of Commercial Solution (g) =28.6 g
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Step 3: Dissolution Procedure

o Add approximately 50-60% of the final desired volume of the solvent (e.g., 50-60 mL of
deionized water for a 100 mL final volume) to a beaker equipped with a magnetic stir bar.

o Place the beaker on a magnetic stirrer and begin stirring at a moderate speed.

o Slowly and carefully add the calculated amount (by weight or volume) of the Aerosol 22
commercial solution to the vortex of the stirring solvent. To minimize foaming, avoid vigorous
stirring that introduces excessive air.

» Rinse the container used to weigh or measure the Aerosol 22 with a small amount of the
solvent and add it to the beaker to ensure a complete transfer.

o Continue stirring until the Aerosol 22 is completely dissolved. The solution should be clear
or uniformly slightly cloudy. This may take some time due to the viscous nature of the
concentrate. Gentle warming (to no more than 40°C) can aid dissolution but should be used
with caution and only if compatible with the final application.

e Once dissolved, quantitatively transfer the solution to a volumetric flask of the appropriate
size (e.g., 100 mL).

» Rinse the beaker with small portions of the solvent, adding the rinsings to the volumetric
flask.

o Carefully add the solvent to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Preparation of a 1% (w/v) Working Solution
from a 10% (wlv) Stock Solution

This protocol describes the dilution of the prepared stock solution to a lower concentration for
experimental use.

Step 1: Calculation of Required Stock Solution Volume
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Use the dilution formula C1V1 = C2Va.
e Formula:
o Vi=(C2xV2)/C1

o Where:

C1 = Concentration of the stock solution (10% w/v)

V1 = Volume of the stock solution to be used

C:2 = Desired final concentration of the working solution (1% w/v)
» V2 = Desired final volume of the working solution
o Example Calculation for 50 mL of a 1% (w/v) Working Solution:
o V1i=(1% x 50 mL) / 10%
o Vi=5mL
Step 2: Dilution Procedure

o Pipette the calculated volume (5 mL) of the 10% (w/v) Aerosol 22 stock solution into a 50
mL volumetric flask.

e Add the diluent (e.g., deionized water or buffer) to the flask until the bottom of the meniscus
reaches the calibration mark.

o Cap the flask and invert it several times to ensure thorough mixing.

Handling and Storage

o Handling: Wear appropriate personal protective equipment, including gloves and safety
glasses, when handling Aerosol 22 solutions. Work in a well-ventilated area.

» Storage of Commercial Solution: Store the original container of Aerosol 22 in a cool, dry,
and well-ventilated area, away from incompatible materials. Keep the container tightly
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sealed.

o Storage of Stock and Working Solutions: Aqueous solutions of Aerosol 22 should be stored
in tightly sealed containers. For short-term storage (days to a week), refrigeration at 2-8°C is
recommended to inhibit microbial growth. For longer-term storage, the stability should be
validated for the specific solvent and concentration used. Observe for any signs of
precipitation or microbial contamination before use.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Workflow for the preparation of Aerosol 22 stock and working solutions.

 To cite this document: BenchChem. [Application Notes and Protocol for the Preparation of
Aerosol 22 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594207#how-to-prepare-a-stock-solution-of-
aerosol-22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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